Cas no 65202-63-3 (Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1))

Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1) structure
65202-63-3 structure
Product Name:Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1)
CAS No:65202-63-3
MF:C6H9BrN2O2
MW:221.051860570908
CID:506186
PubChem ID:198486
Update Time:2025-04-19

Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1)
    • 4,5,6,7-tetrahydro-[1,2]oxazolo[5,4-c]pyridin-3-one,hydrobromide
    • 4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3(2H)-one monohydrobromide
    • 3-hydroxy-4,5,6,7,-tetrahydroisoxazolo[5,4-c]-pyridinium bromide
    • 3-hydroxy-4,5,6,7,-tetrahydroisoxazolo< 5,4-c> -pyridinium bromide
    • 4,5,6,7-Tetrahydroisoxazolo(5,4-c)pyridin-3(2H)-one hydrobromide
    • 4,5,6,7-Tetrahydroisoxazolo(5,4-c)pyridin-3(2H)-one monohydrobromide
    • 4,5,6,7-tetrahydro-isoxazolo[5,4-c]pyridin-3-ol hydrobromide
    • CTK5C
    • Isoxazolo(5,4-c)pyridin-3(2H)-one, 4,5,6,7-tetrahydro-, monohydrobromide
    • THIP monohydrobromide
    • ISOXAZOLO(5,4-C)PYRIDIN-3(2H)-ONE, 4,5,6,7-TETRAHYDRO-, HYDROBROMIDE (1:1)
    • EINECS 265-619-2
    • NSC303794
    • DTXSID60215517
    • UNII-7S198J834F
    • NS00087926
    • NSC 303794
    • Q27268777
    • 65202-63-3
    • GABOXADOL HYDROBROMIDE [MI]
    • 4,5,6,7-Tetrahydroisoxazolo(5,4-c)pyridine-3-ol hydrobromide
    • Gaboxadol Hydrobromide
    • NSC-303794
    • 7S198J834F
    • Inchi: 1S/C6H8N2O2.BrH/c9-6-4-1-2-7-3-5(4)10-8-6;/h7H,1-3H2,(H,8,9);1H
    • InChI Key: UPVZCNRBPOAABW-UHFFFAOYSA-N
    • SMILES: Br.O1C2CNCCC=2C(N1)=O

Computed Properties

  • Exact Mass: 219.98477
  • Monoisotopic Mass: 219.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Melting Point: 162-163° (dec)
  • PSA: 50.36

Isoxazolo[5,4-c]pyridin-3(2H)-one,4,5,6,7-tetrahydro-, hydrobromide (1:1) Security Information

  • Toxicity:LD50 in mice (mg/kg): 80 i.v., 145 i.p.; >320 orally (U.S. patent)
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